(2E)-3-(2-chlorophenyl)-2-(1-methyl-1H-benzimidazol-2-yl)prop-2-enenitrile
Description
This compound belongs to the α,β-unsaturated acrylonitrile family, characterized by a conjugated double bond linking an electron-withdrawing nitrile group and an aromatic heterocyclic system. The structure features a 1-methylbenzimidazole moiety at position 2 and a 2-chlorophenyl substituent at position 3 (Figure 1). The (2E)-configuration ensures planarity, critical for π-π stacking and intermolecular interactions.
Properties
Molecular Formula |
C17H12ClN3 |
|---|---|
Molecular Weight |
293.7 g/mol |
IUPAC Name |
(E)-3-(2-chlorophenyl)-2-(1-methylbenzimidazol-2-yl)prop-2-enenitrile |
InChI |
InChI=1S/C17H12ClN3/c1-21-16-9-5-4-8-15(16)20-17(21)13(11-19)10-12-6-2-3-7-14(12)18/h2-10H,1H3/b13-10+ |
InChI Key |
YALDDRZBFNCBQP-JLHYYAGUSA-N |
Isomeric SMILES |
CN1C2=CC=CC=C2N=C1/C(=C/C3=CC=CC=C3Cl)/C#N |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1C(=CC3=CC=CC=C3Cl)C#N |
Origin of Product |
United States |
Biological Activity
(2E)-3-(2-chlorophenyl)-2-(1-methyl-1H-benzimidazol-2-yl)prop-2-enenitrile, a compound characterized by its benzimidazole and chalcone structure, has garnered attention for its diverse biological activities. This article reviews the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, and potential therapeutic applications.
Structure and Properties
The compound features a unique structure combining a benzimidazole moiety with a chalcone framework. The presence of the chlorophenyl group is significant for its biological activity.
Anticancer Activity
Research indicates that benzimidazole derivatives exhibit notable anticancer properties. A study demonstrated that similar compounds have IC50 values indicating cytotoxicity comparable to or superior to conventional chemotherapeutics like cisplatin. For instance, compounds with similar structures showed IC50 values ranging from 9.73 μM to 14.88 μM across various cancer cell lines, including MCF-7 and A549 cells .
Table 1: Anticancer Activity of Related Compounds
| Compound | Cell Line | IC50 (μM) |
|---|---|---|
| (2E)-3-(2-chlorophenyl)-... | MCF-7 | <11.70 |
| Benzimidazole Derivative 23a | A549 | 9.73 |
| Benzimidazole Derivative 20a | OVCAR-3 | 10.34 |
| Cisplatin | MCF-7 | 16.04 |
The mechanism through which (2E)-3-(2-chlorophenyl)-2-(1-methyl-1H-benzimidazol-2-yl)prop-2-enenitrile exerts its effects involves multiple pathways:
- Cell Cycle Arrest : Treatment with the compound leads to significant alterations in cell cycle distribution, particularly inducing G2/M phase arrest in cancer cells .
- Induction of Apoptosis : The compound promotes apoptosis through the activation of caspases and the upregulation of pro-apoptotic factors such as p53, which is essential in mediating cellular responses to DNA damage .
- Reactive Oxygen Species (ROS) Generation : Similar compounds have been shown to increase ROS levels, leading to oxidative stress that contributes to apoptosis in cancer cells .
Case Studies
Several studies have investigated the biological activity of benzimidazole derivatives akin to (2E)-3-(2-chlorophenyl)-...
Study 1: Cytotoxicity Against Human Cancer Cell Lines
In a comparative study, various benzimidazole derivatives were tested against human cancer cell lines including MCF-7 and A549. The results indicated that certain derivatives exhibited IC50 values lower than those of established chemotherapeutics, suggesting a potential for development as anticancer agents.
Study 2: Mechanistic Insights
Another study explored the molecular mechanisms underlying the anticancer effects of benzimidazole derivatives, demonstrating their ability to induce apoptosis via ROS generation and cell cycle arrest. This highlights the therapeutic potential of these compounds in oncology.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Electronic Comparisons
Key structural analogs and their differences are summarized below:
Key Observations :
- Substituent Effects : The 2-chlorophenyl group in the target compound introduces steric bulk and electron-withdrawing effects compared to the pyrido-pyrimidinyl group in CCG-63802, which may influence solubility and intermolecular interactions .
Electronic and Photophysical Properties
Density functional theory (DFT) calculations on analogs (e.g., ) reveal that:
- HOMO-LUMO gaps range from 2.5–3.2 eV, with electron-donating groups (e.g., diphenylamino in I) narrowing the gap compared to electron-withdrawing substituents (e.g., 2-chlorophenyl) .
- The target compound’s chlorophenyl group likely increases electrophilicity at the acrylonitrile group, enhancing reactivity toward nucleophilic residues (e.g., cysteine thiols in RGS proteins) .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
